Methyl 4-((9-(2-methoxyethyl)-2-methyl-4-oxo-4,8,9,10-tetrahydrochromeno[8,7-e][1,3]oxazin-3-yl)oxy)benzoate

• IUPAC Name: methyl 4-[[9-(2-methoxyethyl)-2-methyl-4-oxo-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-3-yl]oxy]benzoate
• InChI: InChI=1S/C23H23NO7/c1-14-21(31-16-6-4-15(5-7-16)23(26)28-3)20(25)17-8-9-19-18(22(17)30-14)12-24(13-29-19)10-11-27-2/h4-9H,10-13H2,1-3H3
• InChI Key: XEZZTXRDXSIPDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C3=C(C=C2)OCN(C3)CCOC)OC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C23H23NO7
• Molecular Weight: 425.4 g/mol

Description

Methyl 4-((9-(2-methoxyethyl)-2-methyl-4-oxo-4,8,9,10-tetrahydrochromeno[8,7-e][1,3]oxazin-3-yl)oxy)benzoate is a useful research compound. Its molecular formula is C23H23NO7 and its molecular weight is 425.437. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on the synthesis of compounds with similar structural features, such as oxazines, benzoxazin-3-yl derivatives, and their precursors, which are valuable for their versatile applications in pharmaceuticals, materials science, and as intermediates in organic synthesis. For example, the synthesis of new classes of cyclic dipeptidyl ureas through Ugi reactions and their subsequent transformation into hydroxy and O-methyl derivatives introduces a method for creating pseudopeptidic structures composed of different amino acids, highlighting the compound's relevance in synthesizing biologically active molecules (Sañudo et al., 2006).

Potential Biological Activities

Compounds with oxazine or benzoxazine structures have been explored for their biological activities. For instance, the thermal and photochemical properties of benzoxazine monomers reveal their utility in creating polymers with specific characteristics, indicating the broader relevance of such compounds in developing new materials with potential biomedical applications (Kiskan & Yagcı, 2007).

Applications in Material Science

The photophysical and photochemical properties of related compounds, such as the photopolymerization of alkoxyamines bearing chromophore groups, demonstrate the application of these molecules in material sciences, particularly in the development of photoinitiators for polymerization processes (Guillaneuf et al., 2010). This research suggests that methylated oxazines and related compounds could serve as crucial intermediates in the synthesis of polymers with tailored properties.

Ecotoxicological Studies

Explorations into the ecotoxicological impact of benzoxazoids like DIMBOA, and their degradation products, provide insight into the environmental safety of chemicals with similar structures, emphasizing the importance of assessing the ecological effects of such compounds (Idinger et al., 2006).